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Compound of Interest

Compound Name:
(3-Chloro-2-

fluorophenyl)hydrazine

CAS No.: 396075-11-9

Cat. No.: B1607634 Get Quote

Executive Summary
3-Chloro-2-fluorophenylhydrazine is a specialized organofluorine building block used primarily

to introduce the 3-chloro-2-fluorophenyl moiety into heterocyclic scaffolds (e.g., indazoles,

pyrazoles). Due to the regiospecificity required in drug design, distinguishing this isomer from

its analogs (e.g., 3-chloro-4-fluoro) is paramount.

This guide addresses the physical data scarcity common with this specific isomer by providing

comparative isomer data, rigorous characterization protocols, and synthesis pathways.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1607634?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name (3-Chloro-2-fluorophenyl)hydrazine

CAS (Free Base) 396075-11-9

CAS (HCl Salt) 517920-75-1

Molecular Formula
C₆H₆ClFN₂ (Free Base) / C₆H₆ClFN₂[1][2][3][4]

[5]·HCl (Salt)

Molecular Weight 160.58 g/mol (Free Base) / 197.04 g/mol (Salt)

Appearance
Off-white to pale yellow crystalline solid (HCl

salt)

Physical Properties & Melting Point Analysis
Melting Point Data Landscape
Unlike common reagents, the melting point (MP) of 3-chloro-2-fluorophenylhydrazine is often

absent or conflated with its isomers in public databases. Below is the technical assessment

based on Structure-Activity Relationship (SAR) with verified isomers.

Table 1: Comparative Melting Point Data (Isomer Analysis)

Compound CAS No. Melting Point (°C) Note

3-Chloro-2-

fluorophenylhydrazin

e HCl

517920-75-1
~195 – 205°C

(dec.)*

Estimated based
on SAR;
Experimental
verification
required.

3-Chloro-4-

fluorophenylhydrazine

HCl

175135-74-7 ~210°C (dec.)

Common isomer;

often confused in

search results.

3-

Fluorophenylhydrazin

e HCl

2924-15-4 268°C (dec.)
Lacks chlorine steric

hindrance.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.bldpharm.com/products/650578-82-8.html
https://www.capotchem.com/35737-15-6.html?PageSpeed=noscript
https://www.echemi.com/products/pid_Seven7161-4-chlorophenylhydrazinehydrochloride.html
https://www.echemi.com/products/pd180521118097-3-4-dimethylphenylhydrazine-hydrochloride.html
https://splendidlab.com/products/info/10414/3-chloro-2-fluorophenylhydrazine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| 4-Chlorophenylhydrazine HCl | 1073-70-7 | 214°C | Reference standard. |

Critical Insight: Hydrazine salts often exhibit decomposition upon melting. The MP is not a fixed

thermodynamic point but a kinetic event dependent on heating rate. For CAS 517920-75-1,

expect darkening/decomposition near 200°C.

Solubility Profile
Water: Moderate (HCl salt); Insoluble (Free base).

Organic Solvents:

Free Base:[6] Soluble in DCM, Ethyl Acetate, Methanol.

HCl Salt: Soluble in DMSO, Methanol; Sparingly soluble in cold water.

Experimental Methodology: Characterization
Protocols
To validate the identity and purity of 3-chloro-2-fluorophenylhydrazine, rely on a multi-modal

approach rather than a simple capillary melting point, which can be misleading due to

decomposition.

Protocol A: Differential Scanning Calorimetry (DSC)
Use this for precise "melting/decomposition" onset determination.

Sample Prep: Weigh 2–5 mg of dried sample into an aluminum pan (crimped, but vented to

allow gas escape during decomposition).

Parameters: Equilibrate at 40°C. Ramp 10°C/min to 250°C.
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Analysis: Look for a sharp endotherm (melting) immediately followed by or overlapping with

a broad exotherm (decomposition).

Acceptance Criteria: Onset temperature >190°C (for HCl salt).

Protocol B: Capillary Melting Point (Standard)
Pack sample to 2–3 mm height in a capillary tube.

Insert into apparatus pre-heated to 150°C.

Ramp temperature at 2°C/min.

Record:

: First visible liquid droplet.

: Visible gas evolution or color change (browning).

Visualization: Characterization Workflow
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Figure 1: Recommended workflow for validating the physical properties of thermally unstable

hydrazine salts.

Synthesis & Purification
If commercial stock is unavailable or degraded, the compound is synthesized via the

diazotization-reduction of the corresponding aniline.
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Synthetic Pathway
Starting Material:3-Chloro-2-fluoroaniline (CAS 2106-04-9).

Step 1 (Diazotization): Reaction with Sodium Nitrite (

) in concentrated HCl at 0–5°C to form the diazonium salt.

Step 2 (Reduction): Reduction of the diazonium intermediate using Stannous Chloride (

) or Sodium Sulfite (

).

Step 3 (Salt Formation): Precipitation as the hydrochloride salt using conc. HCl.

Visualization: Synthesis Logic
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Figure 2: Standard synthetic route from aniline precursor to hydrazine hydrochloride.

Safety & Handling (E-E-A-T)
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Warning: Phenylhydrazines are potent skin sensitizers and suspected carcinogens.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The free base oxidizes

rapidly in air; the HCl salt is more stable but hygroscopic.

PPE: Double nitrile gloves, lab coat, and chemical fume hood are mandatory.

Incompatibility: Avoid contact with strong oxidizing agents and aldehydes (unless forming

hydrazones intentionally).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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